3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol

• Molecular Formula: C12H32OSi4
• Molecular Weight: 304.72 g/mol
• IUPAC Name: 3-tris(trimethylsilyl)silylprop-2-en-1-ol
• InChI: InChI=1S/C12H32OSi4/c1-14(2,3)17(12-10-11-13,15(4,5)6)16(7,8)9/h10,12-13H,11H2,1-9H3
• InChI Key: GAYZNZRJHZIEFJ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si](C=CCO)([Si](C)(C)C)[Si](C)(C)C
• CAS No.: 152604-62-1

Description

3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol is an organosilicon compound known for its unique structural properties and reactivity. This compound is characterized by the presence of multiple silicon atoms and trimethylsilyl groups, which contribute to its distinctive chemical behavior. It is often used in various chemical reactions and has applications in different fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol typically involves the reaction of trimethylsilyl chloride with trichlorosilane in the presence of lithium. This reaction yields the desired silane compound along with lithium chloride as a byproduct . The reaction conditions generally require an inert atmosphere and controlled temperature to ensure the desired product’s formation.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of specialized equipment to handle the reagents and maintain the required reaction conditions. The scalability of the synthesis allows for the production of significant quantities of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions

3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various silicon-oxygen compounds.

Reduction: It can act as a reducing agent in radical reactions, particularly for the reduction of organic halides and acid chlorides.

Substitution: The compound can participate in substitution reactions, where the trimethylsilyl groups can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. The reactions typically require specific conditions, such as controlled temperature and inert atmosphere, to proceed efficiently.

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield silicon-oxygen compounds, while reduction reactions can produce simpler silicon-containing molecules.

Scientific Research Applications

3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a radical reducing agent in various organic synthesis reactions.

Biology: The compound’s unique properties make it useful in studying silicon-based biochemistry.

Industry: It is used in the production of advanced materials and coatings due to its reactivity and stability.

Mechanism of Action

The mechanism by which 3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol exerts its effects involves the interaction of its silicon atoms with various molecular targets. The compound’s ability to donate or accept electrons makes it a versatile reagent in radical reactions. The trimethylsilyl groups provide steric protection, allowing the compound to participate in selective reactions without undergoing unwanted side reactions .

Comparison with Similar Compounds

Similar Compounds

Tris(trimethylsilyl)silane: Another organosilicon compound with similar reactivity and applications.

Tris(trimethylsilyl)silanol: A related compound used in similar types of reactions.

1,1,1,3,3,3-Hexamethyldisilazane: Known for its use as a silylation agent.

Uniqueness

3-[1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)trisilan-2-yl]prop-2-en-1-ol stands out due to its unique combination of multiple silicon atoms and trimethylsilyl groups. This structure provides enhanced reactivity and stability, making it suitable for a wide range of applications in scientific research and industry.